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Compound of Interest

Compound Name: PB089

Cat. No.: B12370779 Get Quote

This document provides essential safety and logistical information for the proper disposal of

PB089, also known as ML089, a potent and selective phosphomannose isomerase (PMI)

inhibitor. The following procedures are based on guidelines for handling hazardous chemical

waste and are intended for researchers, scientists, and drug development professionals. It is

crucial to adhere to these guidelines to ensure personnel safety and prevent environmental

contamination.

Note: Publicly available safety data for a compound with the identifier "PB089" is limited. The

information provided is based on the disposal procedures for ML089 (5-fluoro-2-phenyl-1,2-

benzothiazol-3-one), which is chemically closely related and often associated with the query

"PB089". Users should verify if "PB089" in their context refers to ML089 or a different chemical

entity.

Quantitative Data Summary
For ease of reference, the key quantitative and identifying data for ML089 are summarized in

the table below.
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Property Value

Chemical Name 5-fluoro-2-phenyl-1,2-benzothiazol-3-one

Synonym ML089

Molecular Formula C₁₃H₈FNOS

CAS Number 1306638-12-9

Appearance Off-white to light yellow solid

Storage Store at -20°C for up to 2 years.[1]

Step-by-Step Disposal Protocol
Proper disposal of PB089 (ML089) is critical and should be managed as hazardous chemical

waste.[1] Adherence to local, state, and federal regulations for hazardous waste disposal is

mandatory.[1]

Waste Identification and Segregation:

Treat all unused or surplus PB089 (ML089) as hazardous chemical waste.[1]

Do not mix PB089 (ML089) waste with other waste streams unless compatibility has been

confirmed.[1]

Materials contaminated with PB089 (ML089), such as personal protective equipment

(PPE), pipette tips, and empty containers, must also be disposed of as hazardous waste.

[1]

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container.[1][2]

The label must include the words "Hazardous Waste," the full chemical name (5-fluoro-2-

phenyl-1,2-benzothiazol-3-one), and any applicable hazard symbols.[1][2]

Storage of Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/Targets/phosphomannose-isomerase-pmi/effect/inhibitor.html
https://www.benchchem.com/product/b12370779?utm_src=pdf-body
https://www.medchemexpress.com/Targets/phosphomannose-isomerase-pmi/effect/inhibitor.html
https://www.medchemexpress.com/Targets/phosphomannose-isomerase-pmi/effect/inhibitor.html
https://www.benchchem.com/product/b12370779?utm_src=pdf-body
https://www.medchemexpress.com/Targets/phosphomannose-isomerase-pmi/effect/inhibitor.html
https://www.benchchem.com/product/b12370779?utm_src=pdf-body
https://www.medchemexpress.com/Targets/phosphomannose-isomerase-pmi/effect/inhibitor.html
https://www.benchchem.com/product/b12370779?utm_src=pdf-body
https://www.medchemexpress.com/Targets/phosphomannose-isomerase-pmi/effect/inhibitor.html
https://www.medchemexpress.com/Targets/phosphomannose-isomerase-pmi/effect/inhibitor.html
https://www.medchemexpress.com/search.html?q=ML-089&ft=&fa=&fp=
https://www.medchemexpress.com/Targets/phosphomannose-isomerase-pmi/effect/inhibitor.html
https://www.medchemexpress.com/search.html?q=ML-089&ft=&fa=&fp=
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the hazardous waste container in a designated, well-ventilated, and secure area.

Keep the container away from incompatible materials.[1]

Ensure the container remains closed except when adding waste.[1][2]

Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company.[1]

Do not dispose of PB089 (ML089) down the drain or in regular trash.[1]

Experimental Protocol: Phosphomannose
Isomerase (PMI) Inhibition Assay
The following is a general protocol for an assay to determine the inhibitory activity of

compounds like ML089 on phosphomannose isomerase.

Materials:

Microplate reader

PMI enzyme

ML089

Assay buffer

Substrate: mannose-6-phosphate

Auxiliary enzymes and cofactors (e.g., phosphoglucose isomerase, glucose-6-phosphate

dehydrogenase, and NADP+)

Procedure:

Prepare a series of dilutions of ML089 in the assay buffer.
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In a microplate, add the PMI enzyme to each well.

Add the different concentrations of ML089 to the respective wells. Include control wells that

do not contain the inhibitor.

Initiate the enzymatic reaction by adding the substrate, mannose-6-phosphate, along with

the necessary auxiliary enzymes and cofactors.

Incubate the plate at a controlled temperature for a specified period.

Measure the resulting fluorescence or absorbance using a microplate reader. The signal is

proportional to the amount of NADPH produced, which indicates PMI activity.[1]

Disposal Workflow
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Step 1: Identification & Segregation

Step 2: Containerization

Step 3: Storage

Step 4: Final Disposal

Unused PB089 (ML089)

Segregate as
Hazardous Chemical Waste

Contaminated Materials
(PPE, labware)

Place in Labeled,
Leak-Proof Container

Store in Designated,
Well-Ventilated Area

Arrange Collection by
Licensed Waste Management

Click to download full resolution via product page

Caption: Workflow for the proper disposal of PB089 (ML089).

Handling Precautions and Spill Management
Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat when handling PB089 (ML089).[1]

Ventilation:
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Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[1]

Spill Management:

In the event of a spill, avoid generating dust.

Carefully collect the spilled material using an absorbent pad.

Place the collected material and any contaminated cleaning supplies into the designated

hazardous waste container.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

